Cas no 93796-62-4 (3-Bromo-5-methyl-2-nitrophenol)

• Product Name: 3-Bromo-5-methyl-2-nitrophenol
• CAS No: 93796-62-4
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4977516
• Update Time: 2025-11-01

3-Bromo-5-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-2-nitrophenol

• Inchi： 1S/C7H6BrNO3/c1-4-2-5(8)7(9(11)12)6(10)3-4/h2-3,10H,1H3
• InChI Key： GKHWBKKRZTZAEC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 230.95311 g/mol
• Monoisotopic Mass: 230.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66
• Molecular Weight: 232.03

Additional information on 3-Bromo-5-methyl-2-nitrophenol

Introduction to 3-Bromo-5-methyl-2-nitrophenol (CAS No. 93796-62-4)

3-Bromo-5-methyl-2-nitrophenol (CAS No. 93796-62-4) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methyl group, and a nitro group attached to a phenolic ring. The combination of these functional groups imparts specific chemical and physical properties that make it an important intermediate in various synthetic pathways.

The molecular formula of 3-Bromo-5-methyl-2-nitrophenol is C₈H₇BrNO₃, and its molecular weight is approximately 219.05 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 105°C to 107°C, making it suitable for various thermal processes in laboratory and industrial settings.

In the realm of chemical synthesis, 3-Bromo-5-methyl-2-nitrophenol serves as a valuable starting material for the preparation of more complex molecules. Its reactivity can be harnessed through various chemical transformations, including nucleophilic substitution reactions, reduction reactions, and coupling reactions. For instance, the bromine atom can be readily substituted with other functional groups using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These transformations are crucial in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

In pharmaceutical research, 3-Bromo-5-methyl-2-nitrophenol has garnered attention due to its potential biological activities. Recent studies have explored its antimicrobial properties against various bacterial and fungal strains. The presence of the nitro group and the phenolic hydroxyl group contributes to its ability to disrupt microbial cell membranes and inhibit enzyme activity. Additionally, the compound has shown promise in the development of novel anti-inflammatory agents due to its ability to modulate inflammatory pathways.

The use of 3-Bromo-5-methyl-2-nitrophenol in materials science is another area of active research. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. For example, derivatives of this compound have been used as electron acceptors in organic solar cells, where they enhance charge separation and improve device efficiency. The tunable electronic properties of these derivatives can be fine-tuned by modifying the substituents on the phenolic ring.

Safety considerations are paramount when handling 3-Bromo-5-methyl-2-nitrophenol. While it is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 3-Bromo-5-methyl-2-nitrophenol (CAS No. 93796-62-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an indispensable intermediate in chemical synthesis, while its biological activities open up new avenues for pharmaceutical research. As ongoing studies continue to uncover new applications and properties, this compound is likely to remain an important player in the fields of chemistry and materials science.